![molecular formula C14H22N2O3S B4765517 N-butyl-4-[ethyl(methylsulfonyl)amino]benzamide](/img/structure/B4765517.png)
N-butyl-4-[ethyl(methylsulfonyl)amino]benzamide
Overview
Description
N-butyl-4-[ethyl(methylsulfonyl)amino]benzamide, also known as BEMT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BEMT is a member of the benzamides family, which are commonly used in medicinal chemistry due to their diverse biological activities.
Mechanism of Action
The mechanism of action of N-butyl-4-[ethyl(methylsulfonyl)amino]benzamide is not fully understood, but it is believed to involve the modulation of GABA-A receptors. GABA-A receptors are ionotropic receptors that are involved in the regulation of inhibitory neurotransmission in the brain. N-butyl-4-[ethyl(methylsulfonyl)amino]benzamide has been shown to enhance the activity of GABA-A receptors, leading to an increase in inhibitory neurotransmission and a decrease in neuronal excitability. This mechanism of action is thought to underlie the analgesic, anti-inflammatory, and anxiolytic effects of N-butyl-4-[ethyl(methylsulfonyl)amino]benzamide.
Biochemical and physiological effects:
N-butyl-4-[ethyl(methylsulfonyl)amino]benzamide has been shown to have a range of biochemical and physiological effects, including analgesia, anti-inflammatory activity, anxiolysis, and sedation. These effects are thought to be mediated by the modulation of GABA-A receptors, as discussed above. N-butyl-4-[ethyl(methylsulfonyl)amino]benzamide has also been shown to have some potential side effects, including sedation, ataxia, and impaired coordination, although these effects are generally mild and reversible.
Advantages and Limitations for Lab Experiments
N-butyl-4-[ethyl(methylsulfonyl)amino]benzamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and can be obtained in pure form with high yield. It also has a well-defined mechanism of action, which makes it a useful tool for studying the role of GABA-A receptors in various physiological processes. However, there are also some limitations to the use of N-butyl-4-[ethyl(methylsulfonyl)amino]benzamide in laboratory experiments. For example, it has some potential side effects, which could confound the results of experiments. Additionally, its effects on GABA-A receptors may not be fully representative of the effects of other compounds that act on these receptors.
Future Directions
There are several potential future directions for research on N-butyl-4-[ethyl(methylsulfonyl)amino]benzamide. One area of interest is the development of new pain management drugs based on the structure of N-butyl-4-[ethyl(methylsulfonyl)amino]benzamide. Another area of interest is the study of N-butyl-4-[ethyl(methylsulfonyl)amino]benzamide's effects on other neurotransmitter systems, such as the glutamate system. Finally, there is also potential for the development of new anticancer drugs based on the structure of N-butyl-4-[ethyl(methylsulfonyl)amino]benzamide, although more research is needed in this area.
Scientific Research Applications
N-butyl-4-[ethyl(methylsulfonyl)amino]benzamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, N-butyl-4-[ethyl(methylsulfonyl)amino]benzamide has been shown to exhibit potent analgesic and anti-inflammatory activities, making it a promising candidate for the development of new pain management drugs. In neuroscience, N-butyl-4-[ethyl(methylsulfonyl)amino]benzamide has been shown to modulate the activity of GABA-A receptors, which are involved in the regulation of anxiety and sleep. Finally, N-butyl-4-[ethyl(methylsulfonyl)amino]benzamide has also been studied for its potential anticancer properties, as it has been shown to inhibit the growth of certain cancer cell lines.
properties
IUPAC Name |
N-butyl-4-[ethyl(methylsulfonyl)amino]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O3S/c1-4-6-11-15-14(17)12-7-9-13(10-8-12)16(5-2)20(3,18)19/h7-10H,4-6,11H2,1-3H3,(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWXVOCQPTMEGCQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C1=CC=C(C=C1)N(CC)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.40 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-butyl-4-[ethyl(methylsulfonyl)amino]benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.